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Compound of Interest

Compound Name: Benzamil hydrochloride

Cat. No.: B1666189 Get Quote

Introduction

Benzamil hydrochloride is a potent analog of amiloride, functioning as a highly selective and

potent blocker of the epithelial sodium channel (ENaC) and the sodium-calcium exchanger

(NCX).[1][2] With an IC50 value of approximately 4 nM for ENaC and ~100 nM for NCX, it is a

crucial tool in ion channel research.[3][4][5] Its mechanism involves the direct blockade of these

channels, thereby inhibiting ion transport across cell membranes.[1][2] Benzamil
hydrochloride is frequently utilized in studies related to cystic fibrosis, hypertension, and

mechanotransduction.[1] These application notes provide a detailed protocol for the

preparation, storage, and handling of Benzamil hydrochloride stock solutions for laboratory

use.

Chemical Properties

Synonyms: Benzylamiloride hydrochloride, N-(Benzylamidino)-3,5-diamino-6-

chloropyrazinecarboxamide hydrochloride[6]

Molecular Formula: C₁₃H₁₄ClN₇O · HCl[6]

Molecular Weight: 356.21 g/mol (anhydrous basis)
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For accurate preparation of stock solutions, the solubility and stability of Benzamil
hydrochloride in various solvents and conditions must be considered.

Table 1: Solubility of Benzamil Hydrochloride

Solvent
Max Concentration
(mg/mL)

Max Concentration
(mM)

Notes

DMSO 35.62 100

Sonication may be

required to facilitate

dissolution.[3]

Methanol 10 ~28
Heat and sonication

may be needed.

Water 2 - 5[6] ~5.6 - 14
Solubility may vary

between suppliers.

Ethanol 6 ~16.8 -

Table 2: Storage and Stability

Form
Storage
Temperature

Stability Special Conditions

Solid Powder
2°C to 8°C or -20°C[6]

[7]
≥ 2-4 years[4][6]

Store desiccated and

protected from light.[8]

Solution in

DMSO/Water
-20°C[6] or -80°C[3][7]

Up to 3 months in

DMSO/Water at

-20°C.[6]

Aliquot to avoid

repeated freeze-thaw

cycles.[3]

Experimental Protocols
1. Safety Precautions

Before handling Benzamil hydrochloride, review the Material Safety Data Sheet (MSDS).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1666189?utm_src=pdf-body
https://www.benchchem.com/product/b1666189?utm_src=pdf-body
https://www.benchchem.com/product/b1666189?utm_src=pdf-body
https://www.targetmol.com/compound/benzamil
https://www.astorscientific.us/products/benzamil-hcl-sodium-channel-blocker-tbi4541
https://www.astorscientific.us/products/benzamil-hcl-sodium-channel-blocker-tbi4541
https://dcchemicals.com/msds/MSDS_DC26053.html
https://www.caymanchem.com/product/14313
https://www.astorscientific.us/products/benzamil-hcl-sodium-channel-blocker-tbi4541
https://cdn.pfizer.com/pfizercom/products/material_safety_data/PZ01157.pdf
https://www.astorscientific.us/products/benzamil-hcl-sodium-channel-blocker-tbi4541
https://www.targetmol.com/compound/benzamil
https://dcchemicals.com/msds/MSDS_DC26053.html
https://www.astorscientific.us/products/benzamil-hcl-sodium-channel-blocker-tbi4541
https://www.targetmol.com/compound/benzamil
https://www.benchchem.com/product/b1666189?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE): Wear appropriate protective gear, including a lab

coat, safety goggles with side shields, and chemical-resistant gloves.[7]

Handling: Avoid inhalation of dust and contact with skin and eyes.[7] Handle the compound

in a well-ventilated area or a chemical fume hood.[7] Minimize dust generation during

weighing and handling.[9]

Disposal: Dispose of the compound and any contaminated materials in accordance with

institutional and local regulations.[7]

2. Materials and Equipment

Benzamil hydrochloride powder (solid, yellow)

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Analytical balance

Pipettes and sterile filter tips

Vortex mixer

Sonicator (optional)

3. Protocol for Preparing a 10 mM Stock Solution in DMSO

This protocol provides instructions for preparing 1 mL of a 10 mM Benzamil hydrochloride
stock solution. Adjust volumes as needed.

Pre-Weighing Preparation: Ensure the analytical balance is calibrated and level. Place a

sterile microcentrifuge tube on the balance and tare it.

Weighing the Compound: Carefully weigh 3.56 mg of Benzamil hydrochloride powder into

the tared tube.
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Calculation: Mass (mg) = Desired Concentration (mM) × Volume (L) × Molecular Weight (

g/mol )

Mass = 10 mmol/L × 0.001 L × 356.21 g/mol = 3.56 mg

Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the powder.

Dissolution: Close the tube tightly and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. If necessary, use a sonicator bath for a few minutes to aid dissolution.

[3] The resulting solution should be clear to slightly hazy and faint yellow.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, divide the stock

solution into smaller, single-use aliquots (e.g., 10-50 µL) in sterile cryovials or

microcentrifuge tubes.[3]

Storage: Store the aliquots at -20°C or -80°C.[3][7] When needed for an experiment, thaw a

single aliquot and dilute it to the final working concentration in the appropriate aqueous buffer

or cell culture medium.

Note: For cell-based assays, the final concentration of DMSO should typically not exceed 0.1%

to avoid solvent-induced cytotoxicity.[3]

Visualizations
Below are diagrams illustrating the experimental workflow and the mechanism of action of

Benzamil hydrochloride.
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Stock Solution Preparation Workflow

1. Weigh Benzamil HCl

2. Add Anhydrous DMSO

3.56 mg

3. Vortex / Sonicate
 to Dissolve

1 mL

4. Create Single-Use Aliquots

Clear Solution

5. Store at -20°C / -80°C

Protect from Light
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Mechanism of Action at the Cell Membrane

Benzamil
Hydrochloride
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Sodium-Calcium
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes: Preparation of Benzamil
Hydrochloride Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666189#preparing-a-stock-solution-of-benzamil-
hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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